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Compound of Interest

Compound Name: 3-Acetyl-1-propanol

Cat. No.: B125399

Application Notes and Protocols: 5-Hydroxy-2-
pentanone

Disclaimer: The following information is for research and informational purposes only. Based on
available data, 5-hydroxy-2-pentanone is not recommended for use in fragrance formulations.

[1]

Introduction

5-Hydroxy-2-pentanone, also known as 3-acetyl-1-propanol, is a bifunctional organic molecule
containing both a ketone and a primary alcohol functional group.[2][3] Its chemical structure
allows for a variety of chemical reactions, making it a versatile intermediate in organic
synthesis.[2] Primarily, it serves as a substrate for alcohol dehydrogenase and is a key
intermediate in the synthesis of pharmaceutical compounds such as Didesethyl Chloroquine, a
metabolite of Chloroquine.[4] While its dual functionality might suggest potential for creating
novel fragrance materials, it is important to note that it is not currently used in the fragrance
industry.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 5-hydroxy-2-pentanone is provided in the
table below.
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Property Value Reference
Molecular Formula CsH1002 [31[5]
Molecular Weight 102.13 g/mol [31[5]

CAS Number 1071-73-4 [1][5]
Appearance Colorless liquid [3]

Boiling Point 144-145 °C at 100 mmHg [5][6]
Density 1.007 g/mL at 25 °C [5]1[6]
Refractive Index n20/D 1.437 [6]

Flash Point 93 °C (199.4 °F) - closed cup [6]

SMILES CC(=0)Cccco [5][6]

JSHPTIGHEWEXRW-
InChl Key [5]1[6]
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Olfactory Profile

There is no available data describing the olfactory properties of 5-hydroxy-2-pentanone. It is
listed as a substance not used for fragrance applications.[1] For context, other ketones are
widely used in perfumery. For instance, raspberry ketone (4-(p-hydroxyphenyl)-2-butanone)
possesses a characteristic berry and fruity odor and is used to impart fruity undertones in floral
fragrances like jasmine and gardenia.[7] 2-Pentanone is described as having a fruity, banana-
like character.[8] The olfactory properties of ketones are highly dependent on their molecular
structure.

Application in Fragrance Formulation (Not
Recommended)

As previously stated, 5-hydroxy-2-pentanone is not recommended for use in fragrance
formulations.[1] There are no established protocols or examples of its use in fragrance accords
or compositions.
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Synthesis Protocol

5-Hydroxy-2-pentanone can be synthesized via various organic chemistry routes. A general
synthesis workflow is outlined below.

Starting Materials

Reaction Step:
e.g., Aldol Condensation or Grignard Reaction

l

Work-up:
Quenching, Extraction, Washing

l

Purification:
Distillation or Chromatography

5-Hydroxy-2-pentanone

Click to download full resolution via product page

General Synthesis Workflow for 5-Hydroxy-2-pentanone

A specific synthesis method is described in the Journal of the American Chemical Society, 75,
p. 4456, 1953.[5] Researchers should refer to this publication for a detailed experimental
protocol.

Safety Information

The available safety data for 5-hydroxy-2-pentanone is summarized below. It is important to
handle this chemical with appropriate personal protective equipment in a well-ventilated area.
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Hazard Type Information Reference

o Does not meet GHS hazard
GHS Classification o [3]
criteria for 97.3% of reports.

May cause irritation. In animal
studies, oral lethal doses

caused diffuse hepatitis and

o somnolence in mice.
Toxicity _ o [3]

Repeated-dose inhalation in

rats resulted in abnormal liver
function tests and neurotoxic

effects.

Combustible liquid. Vapors
Flammability may form explosive mixtures [6]119]

with air.

Keep away from heat, sparks,
and open flames. Avoid
breathing vapors. Use in a
Handling well-ventilated area. Wear [9][10]
protective gloves, eye
protection, and a suitable

respirator.

Keep container tightly closed
Storage in a dry and well-ventilated [9]

place.

General Olfactory Signaling Pathway

While the specific interaction of 5-hydroxy-2-pentanone with olfactory receptors is not known,
the general mechanism of olfaction involves the binding of odorant molecules to G-protein
coupled receptors in the olfactory epithelium. This initiates a signaling cascade that leads to the
perception of smell.
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Simplified Olfactory Signal Transduction Pathway

Conclusion

5-Hydroxy-2-pentanone is a valuable chemical intermediate, particularly in the pharmaceutical
industry. However, based on current information, it is not utilized or recommended for fragrance
applications. Researchers interested in developing new fragrance ingredients may draw
inspiration from its bifunctional structure, but a thorough toxicological and olfactory evaluation
would be required for any novel derivative before it could be considered for use in consumer
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 5-hydroxypentan-2-one, 1071-73-4 [thegoodscentscompany.com]
. nbinno.com [nbinno.com]
. 5-Hydroxy-2-pentanone | C5H1002 | CID 14066 - PubChem [pubchem.ncbi.nim.nih.gov]

. pharmaffiliates.com [pharmaffiliates.com]

1
2
3
4
e 5. chemsynthesis.com [chemsynthesis.com]
6. 5-F2F-2-XHR Mixture of monomer and dimer, 95% | Sigma-Aldrich [sigmaaldrich.com]
7. raspberry ketone, 5471-51-2 [thegoodscentscompany.com]

8. 2-pentanone, 107-87-9 [thegoodscentscompany.com]

9. sigmaaldrich.com [sigmaaldrich.com]

e 10. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b125399?utm_src=pdf-body-img
https://www.benchchem.com/product/b125399?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1698311.html
https://www.nbinno.com/article/pharmaceutical-intermediates/unlocking-synthesis-potential-applications-of-5-hydroxy-2-pentanone-in-organic-chemistry-nu
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-2-pentanone
https://www.pharmaffiliates.com/en/1071-73-4-5-hydroxy-2-pentanone-pa820261001.html
https://www.chemsynthesis.com/base/chemical-structure-7893.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a20804
https://www.thegoodscentscompany.com/data/rw1020772.html
https://www.thegoodscentscompany.com/data/rw1009121.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/m67001
https://www.fishersci.com/store/msds?partNumber=AC388291000&productDescription=5-CHLORO-2-PENTANONE+90+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application of 5-hydroxy-2-pentanone in fragrance
formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125399#application-of-5-hydroxy-2-pentanone-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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